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Compound of Interest

Compound Name: 2-Phenylethenyl benzoate

Cat. No.: B15434985

An In-depth Technical Guide to trans-Cinnamyl Benzoate

Introduction

Trans-cinnamyl benzoate ([(E)-3-phenylprop-2-enyl] benzoate) is an organic compound
classified as a benzoate ester.[1] It is formed from the esterification of trans-cinnamy!l alcohol
and benzoic acid.[2] Found naturally in Siam benzoin, this aromatic compound is widely
synthesized for its characteristic balsamic and spicy odor.[1][3] It serves various roles in the
fragrance, flavoring, and cosmetic industries and is a subject of research for its potential
biological activities.[2][4] This guide provides a comprehensive overview of its structural
formula, physicochemical properties, synthesis, and potential applications for researchers,
scientists, and drug development professionals.

Chemical Structure and Identification

Trans-cinnamyl benzoate is structurally defined by a benzoate group attached to a cinnamyl
group via an ester linkage. The "trans" or "(E)" designation refers to the stereochemistry of the
alkene double bond in the cinnamyl moiety, where the substituent groups are on opposite
sides.

o |[UPAC Name: [(E)-3-phenylprop-2-enyl] benzoate[5]
o CAS Number: 5320-75-2[5]

e Molecular Formula: C16H1402[6]
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« Canonical SMILES: C1=CC=C(C=C1)/C=C/COC(=0)C2=CC=CC=C2[5]

« InChl Key: UARVBDPGNUHYQT-JXMROGBWSA-N[6]

Structural Formula of trans-Cinnamyl Benzoate

Click to download full resolution via product page

Figure 1: 2D Structure of trans-Cinnamyl Benzoate

Physicochemical Properties

Trans-cinnamyl benzoate is typically a white crystalline powder.[3] Its properties make it
suitable for use as a fixative in perfumes and as a flavoring agent.[2] A summary of its key

physicochemical data is presented below.
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Property Value Unit Reference
Molecular Weight 238.28 g/mol [6]
Appearance White crystalline ] 3]
powder
Melting Point 31.0-33.0 °C [3][6]
Boiling Point 335.0 °C (at 760 mm Hg) [3]
209.0 °C (at 13.00 mm Hg) [3]
Vapor Pressure 0.000040 mmHg (at 25 °C) [3]
Water Solubility 5.8 mg/L (at 25 °C, est.) [3]
logP (o/w) 3.557 - 4.420 - [31[7]
Flash Point 175.56 °C [3]

Synthesis and Experimental Protocols

The primary method for synthesizing trans-cinnamyl benzoate is through the esterification of
trans-cinnamyl alcohol. This can be achieved by reacting it with either benzoic acid or a more
reactive derivative like benzoyl chloride.

General Synthesis Workflow

The synthesis involves the reaction of an alcohol (trans-cinnamyl alcohol) with a carboxylic acid
derivative (benzoyl chloride) in the presence of a base (like pyridine) to neutralize the HCI
byproduct, driving the reaction to completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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